Cas no 1805296-96-1 (4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805296-96-1
• MF: C₉H₆F₆N₂O₃
• MW: 304.145963191986
• CID: 4842522
• Update Time: 2025-10-29

4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H6F6N2O3/c10-8(11,12)4-1-3(2-16)6(20-9(13,14)15)5(17-4)7(18)19/h1H,2,16H2,(H,18,19)
• InChI Key： ZMEZWZURRXYWAN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(=C(C(=O)O)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: -0.6
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid

4-(Aminomethyl)-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-2-Carboxylic Acid: A Comprehensive Overview

The compound 4-(Aminomethyl)-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-2-Carboxylic Acid (CAS No. 1805296-96-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile functionalities. The presence of trifluoromethoxy and trifluoromethyl groups introduces significant electronic effects, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki coupling and other cross-coupling reactions. These techniques allow for the controlled introduction of fluorinated groups, which are known to enhance the stability and bioavailability of molecules in pharmaceutical applications. The carboxylic acid group at the 2-position of the pyridine ring further enhances the compound's versatility, enabling its use as a building block in peptide synthesis and other bioconjugation reactions.

The structural features of 4-(Aminomethyl)-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-2-Carboxylic Acid make it an attractive candidate for applications in drug discovery. The trifluoromethoxy group contributes to increased lipophilicity, while the trifluoromethyl group enhances metabolic stability. These properties are particularly advantageous in the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, recent studies have demonstrated its potential as a lead compound in the design of kinase inhibitors, which are critical in anticancer therapy.

In addition to its pharmaceutical applications, this compound exhibits promising properties in materials science. The combination of electron-withdrawing groups (trifluoromethoxy and trifluoromethyl) and the electron-rich pyridine ring creates a molecule with unique electronic characteristics. These characteristics make it a potential candidate for use in organic electronics, such as in the development of new materials for light-emitting diodes (LEDs) or photovoltaic devices. Researchers have explored its ability to act as an electron-deficient acceptor in donor-acceptor systems, which is crucial for optimizing device performance.

The synthesis of 4-(Aminomethyl)-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-2-Carboxylic Acid involves a multi-step process that highlights the importance of stereocontrol and regioselectivity. Key steps include the formation of the pyridine ring via cyclization reactions, followed by the introduction of functional groups through directed metallation and subsequent coupling reactions. The use of palladium catalysts has been pivotal in achieving high yields and selectivity during these transformations.

From an environmental standpoint, this compound has been subjected to rigorous toxicity testing to ensure its safety for both industrial and biomedical applications. Studies indicate that it exhibits low acute toxicity, making it suitable for use in controlled settings. Furthermore, its degradation pathways under various environmental conditions have been investigated, providing insights into its eco-friendliness and potential for sustainable use.

In conclusion, 4-(Aminomethyl)-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-2-Carboxylic Acid (CAS No. 1805296-96-1) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.